Cas no 395645-41-7 (4-Formylnicotinic acid)

• Product Name: 4-Formylnicotinic acid
• CAS No: 395645-41-7
• MF: C₇H₅NO₃
• MW: 151.119501829147
• MDL: MFCD09863967
• CID: 299719
• PubChem ID: 42281448
• Update Time: 2025-10-29

4-Formylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Formylnicotinic acid
• 3-Pyridinecarboxylic acid, 4-formyl- (9CI)
• 3-Pyridinecarboxylicacid, 4-formyl-
• 4-formylpyridine-3-carboxylic acid
• DTXSID90654692
• SCHEMBL10526340
• VQA64541
• P18750
• CS-0050845
• 4-Formylnicotinicacid
• 3-pyridinecarboxylic acid,4-formyl-
• AKOS005207306
• EN300-150835
• 395645-41-7
• SB52867
• DB-367807

• MDL： MFCD09863967
• Inchi： 1S/C7H5NO3/c9-4-5-1-2-8-3-6(5)7(10)11/h1-4H,(H,10,11)
• InChI Key： IZBZXXIISIPCHN-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=CC=1C=O)=O

Computed Properties

• Exact Mass: 151.02695
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• PSA: 67.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Formylnicotinic acid

4-Formylnicotinic Acid (CAS No. 395645-41-7): A Versatile Building Block in Pharmaceutical and Chemical Synthesis

4-Formylnicotinic acid (CAS No. 395645-41-7) is an important organic compound with a wide range of applications in pharmaceutical research, agrochemical development, and material science. This nicotinic acid derivative has gained significant attention in recent years due to its unique chemical properties and versatility as a chemical building block.

The molecular structure of 4-formylnicotinic acid features both a formyl group (-CHO) and a carboxylic acid (-COOH) functional group attached to a pyridine ring. This distinctive arrangement makes it particularly valuable for heterocyclic compound synthesis, a topic that has seen growing interest in medicinal chemistry circles. Researchers are increasingly exploring its potential in creating novel drug intermediates, especially for neurological and anti-inflammatory applications.

Recent studies highlight the compound's role in developing small molecule therapeutics, a hot topic in pharmaceutical research. The 4-formyl group serves as an excellent handle for further chemical modifications through reactions like reductive amination or condensation, making it valuable for creating diverse molecular libraries. This aligns perfectly with current trends in combinatorial chemistry and high-throughput screening approaches.

From a synthetic chemistry perspective, 4-formylnicotinic acid offers several advantages. Its dual functional groups allow for selective reactions under different conditions, enabling the creation of complex molecular architectures. This property has made it particularly useful in developing metal-organic frameworks (MOFs), an area that has seen explosive growth in materials science research.

The compound's stability under various conditions makes it suitable for multistep synthesis processes. Many researchers are investigating its potential in creating bioconjugates for targeted drug delivery systems, a field that has gained tremendous momentum in recent years. The carboxylic acid group can be easily converted to esters or amides, while the aldehyde group participates in numerous condensation reactions.

In the pharmaceutical industry, 4-formylnicotinic acid derivatives are being explored for their potential biological activities. Some preliminary studies suggest possible applications in developing enzyme inhibitors, particularly for kinases and other regulatory proteins. This aligns with current industry focus on precision medicine and personalized therapeutics approaches.

The compound's physicochemical properties, including its solubility characteristics and pH-dependent behavior, make it interesting for formulation science applications. Researchers are examining its potential in creating prodrug systems, especially for improving the bioavailability of challenging active pharmaceutical ingredients (APIs).

From a commercial perspective, the demand for high-purity 4-formylnicotinic acid has been steadily increasing. Suppliers are responding by developing improved synthetic routes and purification methods to meet the needs of research institutions and pharmaceutical companies. The compound's role in medicinal chemistry and drug discovery pipelines continues to expand as new therapeutic targets emerge.

Environmental considerations are also shaping research into 4-formylnicotinic acid applications. Scientists are exploring greener synthetic pathways and more sustainable production methods, reflecting the chemical industry's growing emphasis on green chemistry principles. This includes investigations into biocatalytic approaches and solvent-free reaction conditions.

Analytical characterization of 4-formylnicotinic acid typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry. The development of robust analytical methods has become increasingly important as regulatory requirements for pharmaceutical intermediates become more stringent worldwide.

Looking to the future, 4-formylnicotinic acid chemistry is expected to play a significant role in emerging areas such as therapeutic oligonucleotides and peptide-drug conjugates. Its versatility as a synthetic intermediate positions it well for applications in cutting-edge drug modalities that are currently transforming the pharmaceutical landscape.

For researchers working with 4-formylnicotinic acid, proper handling and storage are essential to maintain its stability. While not classified as hazardous under normal conditions, standard laboratory precautions should be observed when working with this compound to ensure safety and preserve its chemical integrity.

The scientific literature continues to report novel applications for 4-formylnicotinic acid derivatives, particularly in the design of molecular probes and diagnostic agents. Its structural features make it amenable to various labeling strategies, which is valuable for biochemical and pharmacological studies.

As the field of chemical biology expands, 4-formylnicotinic acid is finding new roles in the development of chemical tools for studying biological systems. Its ability to participate in diverse chemical transformations while maintaining biocompatibility makes it particularly useful for these applications.

In conclusion, 4-formylnicotinic acid (CAS No. 395645-41-7) represents a versatile and valuable compound with growing importance across multiple scientific disciplines. Its unique structural features and chemical reactivity continue to inspire innovative applications in pharmaceutical research, materials science, and beyond, making it a compound worth watching in coming years.